Cas no 76-39-1 (2-Methyl-2-nitropropan-1-ol)

2-Methyl-2-nitropropan-1-ol Properties

Names and Identifiers

• 2-methyl-2-nitro-1-propanol
• Methylnitropropanol
• 2-methyl-2-nitropropan-1-ol
• 2-Nitroisobutanol
• 2-Methyl-2-nitropropanol
• 2-Nitro-2-methyl-1-propanol
• 2-Nitro-2-methylpropanol
• NSC 17676
• 1-Propanol, 2-methyl-2-nitro-
• 1-Propanol,2-methyl-2-nitro-
• RGG97AOX42
• MVGJRISPEUZYAQ-UHFFFAOYSA-N
• NSC17676
• DSSTox_CID_6436
• DSSTox_RID_78112
• DSSTox_GSID_26436
• WLN: WNX1&1&1Q
• 2-methyl-2-nitro-propan-1-ol
• C
• LS-122556
• SCHEMBL324864
• NSC-17676
• AS-59479
• NCGC00255278-01
• FT-0612922
• 2-METHYL-2-NITRO-1-PROPANOL
• AI3-02258
• MFCD00007394
• EN300-251459
• M0696
• 76-39-1
• CHEMBL3187854
• DTXCID706436
• UNII-RGG97AOX42
• Tox21_301911
• EINECS 200-957-6
• HSDB 5213
• AKOS015912963
• D95399
• CS-0242540
• 2-METHYL-2-NITROPROPAN-1-OL [HSDB]
• Q27288109
• DTXSID8026436
• CAS-76-39-1
• InChI=1/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H
• NS00037777
• DB-056053
• ALBB-029029
• +Expand

• MDL： MFCD00007394
• InChIKey： MVGJRISPEUZYAQ-UHFFFAOYSA-N
• Inchi： 1S/C4H9NO3/c1-4(2,3-6)5(7)8/h6H,3H2,1-2H3
• SMILES： O([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 119.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 119.058
• Heavy Atom Count: 8
• Complexity: 93.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 66

Experimental Properties

• LogP: 0.55720
• PSA: 66.05000
• Refractive Index: 1.4413 (estimate)
• Boiling Point: 96°C/10mmHg(lit.)
• Melting Point: 86.0 to 90.0 deg-C
• Flash Point: 92.1°C
• Density: 1.0765 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether